Cas no 33282-42-7 (4-(bromomethyl)oxetan-2-one)

• Product Name: 4-(bromomethyl)oxetan-2-one
• CAS No: 33282-42-7
• MF: C₄H₅BrO₂
• MW: 164.985300779343
• MDL: MFCD20622145
• CID: 1456326
• PubChem ID: 11309714
• Update Time: 2025-11-02

4-(bromomethyl)oxetan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Oxetanone, 4-(bromomethyl)-
• 4-bromomethyl-β-lactone
• 4-(bromomethyl)oxetan-2-one
• SY250803
• SCHEMBL372268
• MFCD20622145
• AC5920
• EN300-300107
• 33282-42-7
• CS-0133587

• MDL： MFCD20622145
• Inchi： 1S/C4H5BrO2/c5-2-3-1-4(6)7-3/h3H,1-2H2
• InChI Key： UEEVWTVEQBJECL-UHFFFAOYSA-N
• SMILES： BrCC1CC(=O)O1

Computed Properties

• Exact Mass: 163.94725
• Monoisotopic Mass: 163.94729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 91.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Beta propiolactones

Additional information on 4-(bromomethyl)oxetan-2-one

Recent Advances in the Application of 4-(Bromomethyl)oxetan-2-one (CAS: 33282-42-7) in Chemical Biology and Pharmaceutical Research

4-(Bromomethyl)oxetan-2-one (CAS: 33282-42-7) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique reactivity and potential for diverse functionalization. Recent studies have highlighted its utility in the synthesis of bioactive molecules, drug discovery, and targeted delivery systems. This research brief consolidates the latest findings on this compound, focusing on its synthetic applications, mechanism of action, and therapeutic potential.

One of the most significant advancements involves the use of 4-(bromomethyl)oxetan-2-one as a key intermediate in the synthesis of β-lactam derivatives, which are crucial for antibiotic development. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in constructing novel β-lactamase inhibitors with enhanced stability and potency against resistant bacterial strains. The researchers employed a multi-step synthetic route, leveraging the bromomethyl group for selective alkylation reactions, followed by ring-opening polymerization to achieve the desired pharmacophores.

In addition to its role in antibiotic development, 4-(bromomethyl)oxetan-2-one has been explored for its potential in targeted cancer therapies. A recent preprint on bioRxiv detailed its incorporation into prodrug systems designed for selective activation in tumor microenvironments. The study utilized the compound's electrophilic properties to conjugate with tumor-specific ligands, resulting in a 40% increase in drug accumulation at the target site compared to conventional delivery methods. This approach underscores the compound's potential in improving therapeutic indices and reducing off-target effects.

Mechanistic studies have also shed light on the compound's interactions with biological systems. Nuclear magnetic resonance (NMR) and mass spectrometry analyses revealed that 4-(bromomethyl)oxetan-2-one undergoes rapid hydrolysis under physiological conditions, generating reactive intermediates that can modify cysteine residues in proteins. This property has been harnessed for the development of covalent inhibitors targeting oncogenic kinases, as reported in a 2024 Nature Chemical Biology publication. The study identified several lead compounds with sub-nanomolar inhibitory activity against EGFR and BRAF mutants.

Despite these promising developments, challenges remain in optimizing the stability and selectivity of derivatives based on 4-(bromomethyl)oxetan-2-one. Current research efforts are focused on computational modeling to predict reactivity patterns and guide rational design. A collaborative project between academic and industrial researchers recently published in ACS Central Science employed machine learning algorithms to correlate structural modifications with biological activity, yielding a predictive model with 85% accuracy in forecasting compound efficacy.

Looking ahead, the unique properties of 4-(bromomethyl)oxetan-2-one position it as a valuable tool for addressing pressing challenges in drug discovery, particularly in the areas of antimicrobial resistance and precision oncology. Ongoing clinical trials evaluating its derivatives are expected to provide critical insights into translational potential. The compound's versatility and the recent methodological advances in its application suggest it will remain a focus of chemical biology research in the coming years.